Bicarbonate insertion triggered self-assembly of chiral octa-gold nanoclusters into helical superstructures in the crystalline state†
Chemical Science Pub Date: 2022-08-15 DOI: 10.1039/D2SC03463H
Abstract
Constructing atomically precise helical superstructures of high order is an extensively pursued subject for unique aesthetic features and underlying applications. However, the construction of cluster-based helixes of well-defined architectures comes with a huge challenge owing to their intrinsic complexity in geometric structures and synthetic processes. Herein, we report a pair of unique P- and M-single stranded helical superstructures spontaneously assembled from R- and S-Au8c individual nanoclusters, respectively, upon selecting chiral BINAP (2,2′-bis(diphenylphosphino)-1,1′-binaphthalene) and hydrophilic o-H2MBA (o-mercaptobenzoic acid) as protective ligands to induce chirality and facilitate the formation of helixes. Structural analysis reveals that the chirality of the Au8c individual nanoclusters is derived from the homochiral ligands and the inherently chiral Au8 metallic kernel, which was further corroborated by experimental and computational investigations. More importantly, driven by the O–H⋯O interactions between (HCO3−)2 dimers and achiral o-HMBA− ligands, R/S-Au8c individual nanoclusters can assemble into helical superstructures in a highly ordered crystal packing. Electrospray ionization (ESI) and collision-induced dissociation (CID) mass spectrometry of Au8c confirm the hydrogen-bonded dimer of Au8c individual nanoclusters in solution, illustrating that the insertion of (HCO3−)2 dimers plays a crucial role in the assembly of helical superstructures in the crystalline state. This work not only demonstrates an effective strategy to construct cluster-based helical superstructures at the atomic level, but also provides visual and reliable experimental evidence for understanding the formation mechanism of helical superstructures.
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Journal Name：Chemical Science
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CAS no.: 111362-50-6
